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Compound of Interest

Compound Name:
4-Chloro-8-fluoro-5-

methylquinazoline

Cat. No.: B15271246

Get Quote

Executive Summary
4-Chloro-8-fluoro-5-methylquinazoline (Formula: C₉H₆ClFN₂) is a specialized heterocyclic

scaffold increasingly utilized in the development of covalent kinase inhibitors (e.g., KRAS

G12C, EGFR). Its unique substitution pattern—combining an electron-withdrawing fluorine at

C8 with a sterically demanding methyl group at C5—offers a precise balance between

metabolic stability and atropisomer control.

This guide provides the definitive elemental analysis specifications, compares its

physicochemical performance against non-methylated and non-fluorinated analogs, and

outlines a validated protocol for achieving >99% purity.

Elemental Analysis Data: The Gold Standard
For research and regulatory filing, the elemental composition must fall within strict tolerances

(typically ±0.4% of theoretical values). Deviations often indicate trapped solvents (e.g., POCl₃,

Toluene) or hydrolysis to the quinazolinone.

Table 1: Theoretical vs. Acceptance Limits
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Element Theoretical Mass %
Acceptance Range
(±0.4%)

Common Impurity
Indicators

Carbon (C) 54.98% 54.58% – 55.38%

Low C often indicates

inorganic salt

contamination.

Hydrogen (H) 3.08% 2.68% – 3.48%

High H suggests

trapped solvent (e.g.,

Ethyl Acetate).

Nitrogen (N) 14.25% 13.85% – 14.65%

Low N indicates

hydrolysis to 8-fluoro-

5-methylquinazolin-

4(3H)-one.

Chlorine (Cl) 18.03% 17.63% – 18.43%
High Cl suggests

residual HCl or POCl₃.

Fluorine (F) 9.66% 9.26% – 10.06%

Rarely deviates

unless starting

material was impure.

Molecular Weight: 196.61 g/mol Appearance: Off-white to pale yellow crystalline solid.

Critical Insight: The C5-methyl group creates a "molecular cleft" that can trap non-polar

solvents. Standard drying (40°C, vacuum) is often insufficient; high-vacuum drying (>0.1 mbar)

at 50°C for 12 hours is recommended to pass EA.

Comparative Performance Analysis
This section objectively compares 4-Chloro-8-fluoro-5-methylquinazoline (Compound A) with

its two closest commercial analogs: 4-Chloro-8-fluoroquinazoline (Compound B) and 4-Chloro-

5-methylquinazoline (Compound C).
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Table 2: Physicochemical & Reactivity Comparison
Feature

Compound A

(Target)
Compound B (No 5-
Me)

Compound C (No 8-
F)

SɴAr Reactivity Moderate High Low

Hydrolytic Stability High (Steric shielding)
Low (Prone to

hydrolysis)
High

Solubility (DCM) Excellent Good Good

Metabolic Stability
Enhanced (F blocks

oxidation)

Low (C8 is oxidation

prone)
Moderate

Primary Application
Atropisomeric Kinase

Inhibitors

General EGFR

Inhibitors

General Building

Block

Mechanism of Action Analysis
Steric Hindrance (The 5-Methyl Effect): Unlike Compound B, the 5-methyl group in

Compound A sterically crowds the reactive C4-chlorine. This reduces the rate of Nucleophilic

Aromatic Substitution (SɴAr) but significantly reduces side reactions (such as double

addition) and improves the selectivity of the final drug molecule.

Electronic Activation (The 8-Fluoro Effect): The fluorine atom at C8 exerts an inductive

electron-withdrawing effect (-I), which partially counteracts the deactivating 5-methyl group,

ensuring the C4 position remains sufficiently electrophilic for drug synthesis.

Visualizing the Workflow
The following diagrams illustrate the synthesis and quality control logic required to ensure the

elemental analysis data meets the specifications in Table 1.

Figure 1: Synthesis & QC Workflow
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Caption: Logical flow from raw material to validated intermediate. Note the feedback loop at QC

if solvent trapping occurs.

Figure 2: Reactivity & Selectivity Pathway
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Caption: The 5-Methyl group raises the energy of the transition state, reducing hydrolysis risk

while permitting controlled SɴAr.

Validated Experimental Protocol
Synthesis of 4-Chloro-8-fluoro-5-methylquinazoline
This protocol is optimized to minimize hydrolysis and ensure passing elemental analysis.

Reagents:

8-Fluoro-5-methylquinazolin-4(3H)-one (1.0 eq)

Phosphorus Oxychloride (POCl₃) (5.0 eq)
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N,N-Diisopropylethylamine (DIPEA) (1.5 eq)

Solvent: Toluene (anhydrous)

Step-by-Step Methodology:

Setup: In a dry round-bottom flask under Argon atmosphere, suspend the quinazolinone

starting material in anhydrous Toluene (5 mL/g).

Activation: Add DIPEA slowly (exothermic). Then, add POCl₃ dropwise over 20 minutes.

Reaction: Heat the mixture to 90°C for 4–6 hours. Monitor by TLC (Hexane/EtOAc 8:2). The

starting material spot (baseline) should disappear, replaced by a high Rf spot (Product).

Workup (Critical):

Cool to room temperature.

Slowly pour the reaction mixture into a stirred mixture of ice/water and NaHCO₃

(saturated). Caution: Vigorous gas evolution.

Extract with Dichloromethane (DCM) (3x).

Wash combined organics with Brine, dry over MgSO₄, and concentrate in vacuo.

Purification:

The crude solid is often yellow. Purify via flash column chromatography using a gradient of

0% → 20% Ethyl Acetate in Hexanes.

Recrystallization (Optional): If EA fails on Carbon, recrystallize from minimal hot Heptane.

Troubleshooting Elemental Analysis Failures
High Chlorine (>18.4%): Indicates residual POCl₃ or Hydrochloride salt formation. Remedy:

Wash the DCM layer thoroughly with saturated NaHCO₃ during workup.

High Hydrogen (>3.5%): Indicates trapped Ethyl Acetate or Toluene. Remedy: Dry in a

vacuum oven at 50°C for 24 hours.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

To cite this document: BenchChem. [Technical Comparison Guide: 4-Chloro-8-fluoro-5-
methylquinazoline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15271246/docs#technical-comparison-guide-4-
chloro-8-fluoro-5-methylquinazoline]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://patentimages.storage.googleapis.com/9b/33/c0/a4699108b822df/US10005761.pdf
https://www.benchchem.com/product/b15271246?utm_src=pdf-custom-synthesis#bc-rfq
https://patentimages.storage.googleapis.com/9b/33/c0/a4699108b822df/US10005761.pdf
https://www.benchchem.com/product/b15271246/docs#technical-comparison-guide-4-chloro-8-fluoro-5-methylquinazoline
https://www.benchchem.com/product/b15271246/docs#technical-comparison-guide-4-chloro-8-fluoro-5-methylquinazoline
https://www.benchchem.com/product/b15271246/docs#technical-comparison-guide-4-chloro-8-fluoro-5-methylquinazoline
https://www.benchchem.com/product/b15271246/docs#technical-comparison-guide-4-chloro-8-fluoro-5-methylquinazoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15271246?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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